2-(4-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}butyl)tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione

• Molecular Formula: C21H27F3N4O2
• Molecular Weight: 424.5 g/mol
• IUPAC Name: 2-[4-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]butyl]-5,6,7,7a-tetrahydropyrrolo[1,2-c]imidazole-1,3-dione
• InChI: InChI=1S/C21H27F3N4O2/c22-21(23,24)16-5-3-6-17(15-16)26-13-11-25(12-14-26)8-1-2-9-28-19(29)18-7-4-10-27(18)20(28)30/h3,5-6,15,18H,1-2,4,7-14H2
• InChI Key: VOKYQDLXICROPY-UHFFFAOYSA-N
• SMILES: C1CC2C(=O)N(C(=O)N2C1)CCCCN3CCN(CC3)C4=CC=CC(=C4)C(F)(F)F

Description

2-(4-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}butyl)tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione, also known as TFPB, is a chemical compound that has been extensively researched for its potential use in various scientific applications.

Mechanism of Action

The mechanism of action of 2-(4-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}butyl)tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione is not fully understood, but it is believed to interact with various receptors in the body, including the serotonin receptor and the dopamine receptor. 2-(4-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}butyl)tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been shown to have a positive effect on the central nervous system by increasing the release of neurotransmitters and modulating the activity of various receptors.
Biochemical and Physiological Effects:
2-(4-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}butyl)tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been shown to have various biochemical and physiological effects on the body. In the central nervous system, 2-(4-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}butyl)tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been shown to increase the release of neurotransmitters, such as dopamine and serotonin, which can improve mood and cognitive function. 2-(4-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}butyl)tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has also been shown to have a positive effect on the cardiovascular system by reducing blood pressure and improving blood flow.

Advantages and Limitations for Lab Experiments

2-(4-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}butyl)tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has several advantages for use in lab experiments, including its high potency and selectivity for specific receptors. However, 2-(4-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}butyl)tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione also has some limitations, including its low solubility in water and the need for specialized equipment for its synthesis and purification.

Future Directions

There are several future directions for research on 2-(4-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}butyl)tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione. One potential area of research is the development of new drugs based on 2-(4-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}butyl)tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione that have improved efficacy and fewer side effects. Another area of research is the study of 2-(4-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}butyl)tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione's potential use in the treatment of neurological disorders, such as Parkinson's disease and depression. Additionally, further research is needed to fully understand the mechanism of action of 2-(4-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}butyl)tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione and its effects on the body.
Conclusion:
In conclusion, 2-(4-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}butyl)tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione is a chemical compound that has been extensively researched for its potential use in various scientific applications. Its high potency and selectivity for specific receptors make it a promising lead compound for drug discovery. 2-(4-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}butyl)tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been shown to have a positive effect on the central nervous system and cardiovascular system, but further research is needed to fully understand its mechanism of action and potential therapeutic uses.

Synthesis Methods

2-(4-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}butyl)tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione can be synthesized through a multi-step process involving the reaction of various chemical compounds. The synthesis method involves the reaction of 3-(trifluoromethyl)phenylpiperazine with 1,4-dibromo-2-butene, followed by the reaction of the resulting compound with tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione. The final product is purified through recrystallization to obtain 2-(4-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}butyl)tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione.

Scientific Research Applications

2-(4-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}butyl)tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been studied for its potential use in various scientific applications, including neuroscience, cancer research, and drug discovery. In neuroscience, 2-(4-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}butyl)tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been shown to have a positive effect on the central nervous system and can be used to treat various neurological disorders. In cancer research, 2-(4-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}butyl)tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been studied for its potential to inhibit the growth of cancer cells and induce apoptosis. In drug discovery, 2-(4-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}butyl)tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been used as a lead compound to develop new drugs with improved efficacy and fewer side effects.